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Compound of Interest

Compound Name: 2-Bromo-3-fluoropropionic acid

CAS No.: 39621-37-9

Cat. No.: B1267303

Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic data for 2-
Bromo-3-fluoropropionic acid (C₃H₄BrFO₂), a compound of interest in synthetic chemistry

and drug development. Due to the limited availability of public experimental spectra for this

specific molecule, this document leverages established spectroscopic principles and data from

analogous compounds to present a detailed, predicted spectroscopic profile. This approach

offers researchers a robust framework for the identification and characterization of 2-Bromo-3-
fluoropropionic acid.

Introduction: The Structural Significance of 2-
Bromo-3-fluoropropionic Acid
2-Bromo-3-fluoropropionic acid is a halogenated carboxylic acid with a chiral center at the

C2 position. Its structure incorporates bromine and fluorine atoms, which impart unique

chemical reactivity and physical properties. Accurate structural elucidation is paramount for its

application in research and development. Spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable

tools for confirming the molecular structure and purity of this compound. This guide will delve
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into the predicted spectroscopic signatures of 2-Bromo-3-fluoropropionic acid, offering a

comprehensive reference for scientists in the field.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Unraveling the Connectivity
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For 2-Bromo-3-fluoropropionic acid, ¹H, ¹³C, and ¹⁹F NMR are all highly

informative.

Predicted ¹H NMR Spectrum
The proton NMR spectrum is expected to show three distinct signals corresponding to the

carboxylic acid proton, the methine proton at C2, and the methylene protons at C3.

Experimental Protocol (¹H NMR):

A typical protocol for acquiring a ¹H NMR spectrum of 2-Bromo-3-fluoropropionic acid would

involve:

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence the

chemical shift of the acidic proton.

Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

Relaxation Delay: A delay of 1-2 seconds between scans.

Reference: Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

Table 1: Predicted ¹H NMR Data for 2-Bromo-3-fluoropropionic acid
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Coupling
Constants (J,
Hz)

~10-12 Singlet (broad) 1H -COOH -

~4.5-4.8
Doublet of

Doublets (dd)
1H H-2

J(H-H) ≈ 3-5 Hz,

J(H-F) ≈ 15-25

Hz

~4.9-5.2

Doublet of

Doublets of

Doublets (ddd)

2H H-3

J(H-H) ≈ 3-5 Hz,

J(H-F) ≈ 45-50

Hz, J(geminal) ≈

10-15 Hz

Interpretation:

The carboxylic acid proton is expected to appear as a broad singlet at a downfield chemical

shift due to its acidic nature.

The methine proton at C2 is coupled to the two diastereotopic protons at C3 and the fluorine

atom, resulting in a doublet of doublets.

The methylene protons at C3 are diastereotopic due to the adjacent chiral center. They will

be coupled to the proton at C2 and the fluorine atom, leading to a complex multiplet, likely a

doublet of doublet of doublets for each proton.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information about the carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Data for 2-Bromo-3-fluoropropionic acid
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Chemical Shift (δ, ppm) Assignment Coupling to Fluorine

~168-172 C1 (-COOH) Possible small coupling

~45-50 C2 (-CHBr) Doublet, ¹J(C-F) ≈ 20-30 Hz

~80-85 C3 (-CH₂F) Doublet, ¹J(C-F) ≈ 170-180 Hz

Interpretation:

The carbonyl carbon (C1) will be the most downfield signal.

The carbon bearing the bromine (C2) will be significantly influenced by the adjacent fluorine,

leading to a doublet in the proton-decoupled spectrum due to carbon-fluorine coupling.

The carbon bonded to fluorine (C3) will exhibit a large one-bond carbon-fluorine coupling

constant.

Predicted ¹⁹F NMR Spectrum
¹⁹F NMR is a highly sensitive technique for observing fluorine atoms.

Interpretation:

The ¹⁹F NMR spectrum is expected to show a single resonance for the fluorine atom. This

signal will be split into a triplet of doublets due to coupling with the two protons on C3 and the

single proton on C2. The chemical shift will be informative about the electronic environment of

the fluorine atom.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.

Experimental Protocol (IR):
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Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt

plates (e.g., NaCl or KBr).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Table 3: Predicted IR Absorption Bands for 2-Bromo-3-fluoropropionic acid

Wavenumber (cm⁻¹) Intensity Assignment

2500-3300 Broad, Strong O-H stretch (carboxylic acid)

1700-1725 Strong C=O stretch (carboxylic acid)

1210-1320 Medium C-O stretch

1000-1100 Strong C-F stretch

600-700 Medium-Strong C-Br stretch

Interpretation:

The IR spectrum will be dominated by a very broad O-H stretching band characteristic of a

carboxylic acid dimer and a strong carbonyl (C=O) absorption. The presence of the carbon-

fluorine and carbon-bromine bonds will be confirmed by their characteristic stretching vibrations

in the fingerprint region.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to deduce its structure.

Experimental Protocol (MS):

Ionization Method: Electron Ionization (EI) or a softer ionization technique like Electrospray

Ionization (ESI) can be used.
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Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer.

Data Analysis: The resulting mass spectrum plots the relative abundance of ions against

their mass-to-charge ratio (m/z).

Table 4: Predicted Key Fragments in the Mass Spectrum of 2-Bromo-3-fluoropropionic acid

m/z Proposed Fragment

170/172 [M]⁺ (Molecular ion)

125/127 [M - COOH]⁺

91 [M - Br]⁺

45 [COOH]⁺

Interpretation:

The mass spectrum will show a molecular ion peak [M]⁺ with a characteristic isotopic pattern

for bromine (¹⁹Br and ⁸¹Br in a roughly 1:1 ratio), appearing at m/z 170 and 172. Common

fragmentation pathways would include the loss of the carboxylic acid group, the bromine atom,

and other smaller fragments.

Visualizing the Structure and Fragmentation
The following diagrams illustrate the molecular structure and a plausible mass spectrometry

fragmentation pathway.
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Caption: Molecular structure of 2-Bromo-3-fluoropropionic acid.
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Caption: Predicted mass spectrometry fragmentation of 2-Bromo-3-fluoropropionic acid.
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Conclusion: A Predictive Framework for
Characterization
This guide provides a detailed, albeit predicted, spectroscopic profile of 2-Bromo-3-
fluoropropionic acid. The presented data and interpretations are grounded in fundamental

spectroscopic principles and analysis of structurally related compounds. Researchers can use

this information as a reliable reference for designing experiments, interpreting acquired data,

and confirming the synthesis of this important chemical entity. As experimental data becomes

publicly available, this guide can be further refined to provide an even more accurate and

comprehensive resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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